Cas no 28238-02-0 (1,3-dihydrobenzo[f][2]benzothiole 2-oxide)

1,3-dihydrobenzo[f][2]benzothiole 2-oxide structure

28238-02-0 structure

Product name:1,3-dihydrobenzo[f][2]benzothiole 2-oxide

CAS No:28238-02-0

MF:C₁₂H₁₀OS

MW:202.2722

CID:915033

PubChem ID:288505

Chemical and Physical Properties
Related Products

1,3-dihydrobenzo[f][2]benzothiole 2-oxide Chemical and Physical Properties

Names and Identifiers

- 1,3-dihydrobenzo[f][2]benzothiole 2-oxide
- 1,3-dihydrobenzotriazolium hydrogensulfate
- 1,3-dihydro-naphtho[2,3-c]thiophene 2-oxide
- 1H-Benzotriazole, sulfate (1:1)
- AG-E-74007
- CTK1A5785
- SureCN6273527
- DTXSID40950959
- NSC149719
- 28238-02-0
- SCHEMBL2851581
- NSC-149719
- 1,3-Dihydro-2H-2lambda~4~-naphtho[2,3-c]thiophen-2-one
- Inchi： InChI=1S/C12H10OS/c13-14-7-11-5-9-3-1-2-4-10(9)6-12(11)8-14/h1-6H,7-8H2
- InChI Key： AIIDQLCCKSININ-UHFFFAOYSA-N
- SMILES： C1C2=CC3=CC=CC=C3C=C2CS1=O

Computed Properties

Exact Mass: 202.0453
Monoisotopic Mass: 202.04523611g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 36.3Å²

Experimental Properties

PSA: 17.07
LogP: 3.46780

1,3-dihydrobenzo[f][2]benzothiole 2-oxide Related Literature

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Dewang Ma,Yingchun Zhao,Jia Wu,Ting Cui,Jiandong Ding Soft Matter, 2009,5, 4635-4637
2. 3D porous binary-heteroatom doped carbon nanosheet/electrochemically exfoliated graphene hybrids for high performance flexible solid-state supercapacitors†

Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
3. 3D printing in chemical engineering and catalytic technology: structured catalysts, mixers and reactors

Cesar Parra-Cabrera,Clement Achille,Simon Kuhn,Rob Ameloot Chem. Soc. Rev., 2018,47, 209-230
4. 1D convolutional neural network for the discrimination of aristolochic acids and their analogues based on near-infrared spectroscopy

Ni Lin,Xianghui Li Anal. Methods, 2019,11, 5118-5125
5. 5,10-Diphenyltripyrrane, a useful building block for the synthesis of meso-phenyl substituted expanded macrocycles

Chem. Commun., 1997, 1689-1890
6. A biosensor based on self-clickable AIEgen: a signal amplification strategy for ultrasensitive immunoassays†

Youyong Yuan,Wenbo Wu,Shidang Xu Chem. Commun., 2017,53, 5287-5290
7. A borane–bithiophene–BODIPY triad: intriguing tricolor emission and selective fluorescence response towards fluoride ions†

Samir Kumar Sarkar,Pakkirisamy Thilagar Chem. Commun., 2013,49, 8558-8560
8. A 3D CoII framework with alternating vertex- and edge-sharing Δ-ribbons showing a two-step field-induced magnetic transition†

En-Cui Yang,Zhong-Yi Liu,Xiao-Yun Wu,Xiao-Jun Zhao Chem. Commun., 2011,47, 8629-8631
9. A 4.92% efficiency Cu2ZnSnS4 solar cell from nanoparticle ink and molecular solution

Lydia Helena Wong,Zhenghua Su,Hanyu Yao,Yufang Li RSC Adv., 2016,6, 54049-54053
10. A bright, red-emitting water-soluble BODIPY fluorophore as an alternative to the commercial Mito Tracker Red for high-resolution mitochondrial imaging†

Jiang-Lin Wang,Lu Zhang,Lian-Xun Gao,Ji-Lei Chen,Te Zhou,Feng-Lei Jiang J. Mater. Chem. B, 2021,9, 8639-8645

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